Cas no 1416013-81-4 (tert-butyl 5-azaspiro[2.5]octane-5-carboxylate)

• Product Name: tert-butyl 5-azaspiro[2.5]octane-5-carboxylate
• CAS No: 1416013-81-4
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 1313252
• PubChem ID: 71112879
• Update Time: 2025-08-05

tert-butyl 5-azaspiro[2.5]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl 5-azaspiro[2.5]octane-5-carboxylate
• 5-Boc-5-azaspiro[2.5]octane
• tert-butyl 5-azaspiro[2.5]octane-5-carboxylate
• CS-0055553
• P13093
• 5-Azaspiro[2.5]octane-5-carboxylic acid,1,1-dimethylethyl ester
• SCHEMBL14240265
• SB11657
• 1416013-81-4
• DB-155008

• Inchi： 1S/C12H21NO2/c1-11(2,3)15-10(14)13-8-4-5-12(9-13)6-7-12/h4-9H2,1-3H3
• InChI Key： PKJFWXWWTQTWEG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC2(C1)CC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 5-azaspiro[2.5]octane-5-carboxylate

Introduction to Tert-butyl 5-azaspiro[2.5]octane-5-carboxylate (CAS No. 1416013-81-4)

Tert-butyl 5-azaspiro[2.5]octane-5-carboxylate (CAS No. 1416013-81-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural and functional properties. This compound belongs to the spirocyclic class of molecules, which are known for their intriguing stereochemistry and potential biological activities. The presence of a tert-butyl group and an azaspiro framework imparts distinct characteristics that make it a valuable candidate for various applications, particularly in medicinal chemistry.

The molecular structure of tert-butyl 5-azaspiro[2.5]octane-5-carboxylate consists of a spirocyclic core formed by the fusion of a seven-membered and an eight-membered ring, with an azaheterocycle embedded within. This unique arrangement contributes to its rigidity and stability, making it an attractive scaffold for drug design. The tert-butyl group at the 5-position enhances lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and interact with biological targets in complex ways. The azaspiro structure of tert-butyl 5-azaspiro[2.5]octane-5-carboxylate has been found to be particularly effective in modulating enzyme activity and receptor binding. For instance, studies have shown that derivatives of this compound can interact with serine proteases, which are key targets in the development of anti-inflammatory and antiviral agents.

One of the most compelling aspects of tert-butyl 5-azaspiro[2.5]octane-5-carboxylate is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural framework to develop novel molecules with enhanced pharmacological properties. For example, modifications at the carboxylate position have led to the discovery of compounds with improved binding affinity and selectivity for certain therapeutic targets. This underscores the versatility of this compound in medicinal chemistry.

The synthesis of tert-butyl 5-azaspiro[2.5]octane-5-carboxylate presents unique challenges due to its complex cyclic structure. However, advances in synthetic methodologies have made it more accessible to researchers. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the spirocyclic core with high precision. These advancements have not only facilitated the production of this compound but also opened up new avenues for exploring its derivatives.

The pharmacological profile of tert-butyl 5-azaspiro[2.5]octane-5-carboxylate has been extensively studied in recent years. Preclinical investigations have revealed its potential in several therapeutic areas, including central nervous system disorders, cancer, and inflammation. Notably, derivatives of this compound have shown promising results in inhibiting kinases and other enzymes involved in disease pathways. This has prompted further research into optimizing its structure for better efficacy and reduced toxicity.

The use of computational modeling has also played a crucial role in understanding the interactions between tert-butyl 5-azaspiro[2.5]octane-5-carboxylate and biological targets. Molecular dynamics simulations and docking studies have provided insights into its binding mechanisms, helping researchers design more effective analogs. These computational approaches are essential for accelerating drug discovery processes and reducing experimental costs.

In conclusion, tert-butyl 5-azaspiro[2.5]octane-5-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its spirocyclic framework, combined with the presence of a tert-butyl group, makes it a versatile scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.